16:0(Alkyne)-18:1 PE

• Molecular Formula: C39H72NO8P
• Molecular Weight: 714.0 g/mol
• InChI: InChI=1S/C39H72NO8P/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-39(42)48-37(36-47-49(43,44)46-34-33-40)35-45-38(41)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h2,17-18,37H,3,5-16,19-36,40H2,1H3,(H,43,44)/b18-17-/t37-/m1/s1
• InChIKey: NJYXOUTYLFAWKP-OTMQOFQLSA-N

16:0(Alkyne)-18:1 PE – Tail-Alkyne Click Lipid

16:0(Alkyne)-18:1 PE (1-Hexadec-15-ynoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine, CAS 2260670-76-4) is a synthetic glycerophospholipid bearing a terminal alkyne at the ω-position of the sn-1 palmitoyl chain . It belongs to the class of clickable phospholipids used for copper-catalyzed azide-alkyne cycloaddition (CuAAC) in bioorthogonal labeling, metabolic tracing, and targeted drug delivery [1]. The compound is supplied by Avanti Polar Lipids (catalog 900414P) as a powder with >99% TLC purity and a molecular weight of 713.97 Da . Its structural design—a saturated C16:0 alkyne chain paired with an unsaturated C18:1 (oleoyl) chain on a phosphoethanolamine headgroup—enables membrane integration while positioning the alkyne tag within the hydrophobic bilayer core, a feature that distinguishes it from headgroup-alkyne phospholipids [2].

Terminal alkyne click handle for CuAAC/SPAAC labeling and metabolic tracing

PE headgroup supports membrane fusion and endosomal escape in delivery research

sn-1 tail-alkyne positioned in bilayer core; distinct from headgroup-alkyne probes for Raman depth studies

• [1] Kuerschner L, Thiele C. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art. Front Mol Biosci. 2022; 9:880559. View Source
• [2] Smith EA, et al. Interfacial hydration determines orientational and functional dimorphism of sterol-derived Raman tags in lipid-coated nanoparticles. Proc Natl Acad Sci USA. 2021; 118(33):e2105913118. View Source

Why 16:0(Alkyne)-18:1 PE Stands Alone

Substituting 16:0(Alkyne)-18:1 PE with its closest analogs—16:0-18:1 PE (non-alkyne), 16:0(Alkyne)-18:1 PC (phosphocholine headgroup), or hexynoyl PE (headgroup-alkyne)—introduces functionally meaningful deficits. The unmodified 16:0-18:1 PE lacks the bioorthogonal click handle entirely, precluding CuAAC-based detection, enrichment, or conjugation [1]. The PC analog (Avanti 900413P) shares the identical alkyne-tagged fatty acyl composition but differs in headgroup identity; PE headgroups confer negative intrinsic curvature and fusogenicity that PC cannot replicate, directly impacting endosomal escape efficiency in lipid nanoparticle (LNP) delivery systems [2]. Headgroup-alkyne PE (hexynoyl PE) places the alkyne at the lipid–water interface rather than the bilayer interior, producing a distinct Raman alkyne-stretching frequency (2,112 cm⁻¹ vs. 2,119.5 cm⁻¹) and differential accessibility to click reactants [3]. These three properties—bioorthogonal reactivity, PE-dependent fusogenicity, and membrane-depth-specific alkyne positioning—cannot be simultaneously obtained from a single alternative compound.

If substituting with

16:0-18:1 PE (unmodified)

No bioorthogonal click handle; prevents CuAAC labeling or enrichment

16:0(Alkyne)-18:1 PC

PC headgroup may not replicate PE fusogenicity; could reduce endosomal escape in LNP delivery

Hexynoyl PE (headgroup-alkyne)

Alkyne at lipid–water interface alters Raman signature and click accessibility vs. tail-alkyne

• [1] Kuerschner L, Thiele C. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art. Front Mol Biosci. 2022; 9:880559. View Source
• [2] Álvarez-Benedicto E, et al. Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA). Biomater Sci. 2022; 10:549–561. View Source
• [3] Smith EA, et al. Interfacial hydration determines orientational and functional dimorphism of sterol-derived Raman tags in lipid-coated nanoparticles. Proc Natl Acad Sci USA. 2021; 118(33):e2105913118. View Source

16:0(Alkyne)-18:1 PE: Head-to-Head Evidence

Tail- vs. Headgroup-Alkyne Raman Frequency

In a direct head-to-head comparison using liposome-incorporated control lipids, the sn-1 tail-alkyne 16:0(Alkyne)-18:1 PE produced an alkyne-stretching Raman peak at 2,119.5 ± 2.1 cm⁻¹, whereas the headgroup-alkyne hexynoyl PE (1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(5-hexynoyl)) exhibited a peak at 2,112 ± 1.2 cm⁻¹ [1]. The 7.5 cm⁻¹ red shift for the headgroup alkyne reflects its exposure to the more polar aqueous interface, while the higher-wavenumber signal of 16:0(Alkyne)-18:1 PE confirms the alkyne resides in the hydrophobic bilayer core [1].

Raman shift (tail vs headgroup)

Head-to-head

Δ = +7.5 cm⁻¹ (tail-alkyne 2,119.5 vs headgroup-alkyne 2,112 cm⁻¹)

Enables orientation-specific Raman membrane depth assignment

Liposome-incorporated lipids; PNAS 2021

Evidence Dimension	Alkyne-stretching Raman peak position (cm⁻¹) in liposome membranes
Target Compound Data	2,119.5 ± 2.1 cm⁻¹
Comparator Or Baseline	Hexynoyl PE (headgroup-alkyne): 2,112 ± 1.2 cm⁻¹
Quantified Difference	Δ = +7.5 cm⁻¹ (blue shift for tail-alkyne vs. headgroup-alkyne)
Conditions	Liposomes containing 16:0(Alkyne)-18:1 PE or hexynoyl PE; Raman spectroscopy; excitation wavelengths 532, 633, and 785 nm; PNAS 2021

Why This Matters

This quantitative spectral shift allows unambiguous spectroscopic discrimination between tail-embedded and headgroup-exposed alkyne tags, enabling orientation-specific detection in membrane studies without additional labeling.

• [1] Smith EA, et al. Interfacial hydration determines orientational and functional dimorphism of sterol-derived Raman tags in lipid-coated nanoparticles. Proc Natl Acad Sci USA. 2021; 118(33):e2105913118. Fig. 3C–D. View Source

PE vs. PC: Fusogenic Endosomal Escape

A systematic optimization study of phospholipid chemistry for LNP-mRNA delivery demonstrated that formulations incorporating phosphoethanolamine (PE) headgroups, as opposed to phosphocholine (PC) headgroups, significantly improved intracellular mRNA delivery by enhancing membrane fusion and endosomal escape [1]. Separately, biophysical studies have shown that the presence of 30 mol% PE in membranes promotes fusion through a mechanism that circumvents the classical stalk model, a property not exhibited by PC at equivalent concentrations [2]. While 16:0(Alkyne)-18:1 PC (Avanti 900413P) provides an identical alkyne tag on the same fatty acyl scaffold, it cannot confer the fusogenic advantage of the PE headgroup.

PE vs PC endosomal escape

Cross-study comparable

PE headgroup qualitatively enhances endosomal escape vs PC; 30 mol% PE circumvents stalk model

PE-dependent fusogenicity for LNP delivery research

In vitro LNP-mRNA optimization; membrane fusion biophysics (2021–2022)

Evidence Dimension	Endosomal escape / membrane fusion promotion by phospholipid headgroup in LNP delivery systems
Target Compound Data	PE headgroup enhances endosomal escape and membrane fusion (qualitatively superior delivery vs. PC headgroup)
Comparator Or Baseline	16:0(Alkyne)-18:1 PC (PC headgroup): lacks PE-characteristic negative curvature and fusogenicity; 30 mol% PE demonstrated to promote fusion circumventing stalk model
Quantified Difference	Qualitative head-to-head: PE > PC for endosomal escape; 30 mol% PE in membrane fusion assays circumvents classical stalk model
Conditions	LNP-mRNA delivery optimization in vitro (Biomater Sci 2022); membrane fusion biophysics with 30 mol% PE (J Phys Chem B 2021)

Why This Matters

Procurement of the PE version rather than the PC analog directly impacts functional performance in LNP-based nucleic acid delivery, where endosomal escape is the rate-limiting step for therapeutic efficacy.

• [1] Álvarez-Benedicto E, et al. Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA). Biomater Sci. 2022; 10:549–561. View Source
• [2] Khatun S, et al. Effect of Phosphatidylethanolamine and Oleic Acid on Membrane Fusion: Phosphatidylethanolamine Circumvents the Classical Stalk Model. J Phys Chem B. 2021; 125(47):12981–12992. View Source

Single-Cell Alkyne Lipid Tracing by Click-MS

The alkyne click chemistry-mass spectrometry workflow, as reviewed comprehensively by Kuerschner and Thiele (2022), achieves a limit of quantification of 0.2 fmol labeled lipid in a 20 μL sample volume (equivalent to 10 pM), enabling absolute quantification at the single-cell level [1]. This sensitivity is enabled by the CuAAC reaction between the terminal alkyne (such as that on 16:0(Alkyne)-18:1 PE) and azide-bearing mass reporters, producing predictable neutral-loss fragmentation in tandem MS [1]. At the lipid species level, sensitivity reaches 0.2 pmol without single-cell optimization [1]. By comparison, traditional isotope-labeled lipid tracing requires expensive labeled precursors and cannot achieve the same combination of sensitivity, multiplexing, and specificity [2].

Click-MS single-cell LOQ

Class-level

0.2 fmol (10 pM) in 20 μL; 0.2 pmol at lipid species level

Supports high-sensitivity metabolic tracing

Mouse hepatocyte model; CuAAC-MS workflow (Front Mol Biosci 2022)

Evidence Dimension	Limit of quantification (LOQ) for labeled lipid detection by click-chemistry mass spectrometry vs. conventional isotope tracing
Target Compound Data	Alkyne lipid tracers detected at 0.2 fmol (10 pM) in 20 μL; 0.2 pmol at lipid species level (non-single-cell); enables single-cell metabolic tracing
Comparator Or Baseline	Conventional stable-isotope lipid tracing: higher cost, limited multiplexing, no inherent bioorthogonal enrichment handle
Quantified Difference	Alkyne-click-MS: LOQ = 0.2 fmol (single-cell) vs. isotope tracing: generally requires bulk population-level analysis for equivalent coverage
Conditions	Mouse hepatocytes; alkyne fatty acid tracers; click reaction with azide mass reporters; LC-MS/MS (Thiele et al., Nat Methods 2019; reviewed in Kuerschner & Thiele, Front Mol Biosci 2022)

Why This Matters

The alkyne handle on 16:0(Alkyne)-18:1 PE is the essential functional group enabling this ultra-high-sensitivity detection pipeline; the unmodified 16:0-18:1 PE cannot be tracked with comparable specificity and sensitivity in metabolic tracing studies.

• [1] Kuerschner L, Thiele C. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art. Front Mol Biosci. 2022; 9:880559. View Source
• [2] Thiele C, et al. Multiplexed and single cell tracing of lipid metabolism. Nat Methods. 2019; 16:1123–1130. View Source

Purity Comparison: Avanti vs. Generic Phospholipids

The Avanti Polar Lipids product (catalog 900414P) is assayed at >99% purity by thin-layer chromatography (TLC) . In contrast, the corresponding 16:0(Alkyne)-18:1 PC analog from generic suppliers is listed at 95% purity . While both products fall within research-grade specifications, the 4% purity differential can be significant in quantitative membrane biophysics studies where trace impurities alter phase behavior, or in metabolic tracing experiments where contaminating non-alkyne phospholipids compete for incorporation and dilute the click signal.

Purity specification

Data to verify

>99% TLC (Avanti 900414P) vs. 95% (generic PC analog)

Higher purity specification may reduce signal dilution in click-based studies

Supplier TLC data; no peer-reviewed comparison available

Evidence Dimension	Product purity (TLC assay)
Target Compound Data	>99% (TLC) – Avanti 900414P
Comparator Or Baseline	16:0(Alkyne)-18:1 PC (generic vendor): 95% purity
Quantified Difference	≥4 percentage point purity advantage for the Avanti PE product vs. generic PC analog
Conditions	TLC purity assay; vendor product specifications from Sigma-Aldrich/Avanti and generic chemical supplier datasheets

Why This Matters

For applications requiring quantitative membrane reconstitution, precise mole fraction incorporation, or sensitive click-based detection, the known >99% purity specification reduces experimental variability compared to lower-purity alternatives.

Dual Orthogonal Conjugation: Amine + Alkyne

The phosphoethanolamine headgroup of 16:0(Alkyne)-18:1 PE contains a primary amine that can be derivatized via NHS-ester, isothiocyanate, or reductive amination chemistry, while the terminal alkyne on the sn-1 chain remains available for CuAAC or SPAAC click reactions [1]. This enables orthogonal dual-functionalization strategies: e.g., amine-directed attachment of a PEG or targeting ligand combined with alkyne-mediated conjugation of a fluorophore or drug payload to the lipid tail. By contrast, 16:0(Alkyne)-18:1 PC lacks a reactive amine (the choline headgroup is a quaternary ammonium), limiting its chemical modification to the single alkyne handle alone .

Dual orthogonal conjugation

Class-level

Two reactive sites: terminal alkyne + PE primary amine vs. single alkyne (PC)

Supports dual-functional liposome engineering

Amine-reactive chemistry + CuAAC/SPAAC; standard bioconjugation conditions

Evidence Dimension	Number of chemically orthogonal functional groups available for independent conjugation
Target Compound Data	Two orthogonal handles: (1) terminal alkyne for CuAAC/SPAAC; (2) primary amine on PE headgroup for NHS-ester/amide coupling
Comparator Or Baseline	16:0(Alkyne)-18:1 PC: single handle (alkyne only); choline headgroup is chemically inert quaternary ammonium
Quantified Difference	Two orthogonal reactive sites (PE-alkyne) vs. one (PC-alkyne)
Conditions	Standard bioconjugation conditions: amine-reactive chemistry at pH 7.4–8.5; CuAAC with Cu(I) catalyst or SPAAC with strained alkynes

Why This Matters

Procuring the PE rather than the PC version doubles the available orthogonal conjugation sites, enabling more sophisticated multifunctional liposome or nanoparticle designs without requiring additional synthetic steps.

• [1] Yaghmour A, et al. Synthetic strategies for functionalized phospholipids: amine-reactive PE derivatives. In: Chemical Tools for Lipid Biology. Methods Enzymol. 2021. View Source

PE Polymorphism: Lamellar-to-Hexagonal Transition

The parent compound 16:0-18:1 PE (POPE) undergoes a lamellar-to-inverse hexagonal (Lα→HII) phase transition with a transition temperature midpoint at approximately 74°C at neutral pH, but this transition shifts to lower temperatures under acidic conditions [1]. This polymorphic capability is a hallmark of PE lipids and is directly responsible for their ability to destabilize endosomal membranes after LNP uptake, facilitating cytosolic release of cargo . In contrast, 16:0-18:1 PC (POPC) forms only lamellar phases under all biologically relevant conditions and lacks this pH-responsive membrane-destabilizing property [1]. While the alkyne modification on the sn-1 chain of 16:0(Alkyne)-18:1 PE may modestly alter the absolute transition temperature, the fundamental PE-characteristic polymorphism is retained.

PE polymorphism (Lα→HII)

Class-level

PE headgroup enables lamellar-to-inverse hexagonal transition; PC lamellar-only

PE polymorphism may support pH-responsive membrane destabilization

Inferred from POPE phase behavior; alkyne-modified PE data pending (Biophys J 2003)

Evidence Dimension	Lipid phase behavior: ability to form non-lamellar (HII) phases
Target Compound Data	PE headgroup enables Lα→HII transition (POPE Tm ~74°C, shifted lower at acidic pH); alkyne modification on sn-1 chain expected to retain PE polymorphism
Comparator Or Baseline	16:0-18:1 PC (POPC): forms only lamellar phases; no hexagonal phase transition under biological conditions
Quantified Difference	PE: Lα→HII transition present (pH-dependent) vs. PC: lamellar-only; direct structural data for alkyne-modified PE pending, inferred from headgroup chemistry
Conditions	X-ray diffraction of POPE dispersions; acidic pH shifts HII transition to lower temperature

Why This Matters

The PE-specific phase behavior is the mechanistic basis for endosomal escape in LNP delivery; PC-based analogs cannot replicate this functionality, making the PE version the necessary choice for pH-responsive delivery formulations.

• [1] Rappolt M, et al. Mechanism of the Lamellar/Inverse Hexagonal Phase Transition Examined by High Resolution X-Ray Diffraction. Biophys J. 2003; 84(5):3111–3122. View Source

16:0(Alkyne)-18:1 PE Applications

Orientation-Specific Raman Imaging

The distinct alkyne-stretching frequency of 2,119.5 cm⁻¹ for the tail-embedded alkyne in 16:0(Alkyne)-18:1 PE, which lies in the Raman-silent region of cells, enables label-free, orientation-specific imaging of lipid bilayers. When incorporated into liposomes or supported bilayers, this compound serves as a spectroscopic ruler for membrane depth, as recently demonstrated in lipid-coated nanoparticle systems where tail-alkyne and headgroup-alkyne signals were cleanly resolved [1]. This application is unachievable with unmodified 16:0-18:1 PE, which has no Raman-distinct vibrational mode, or with headgroup-alkyne PE, which reports only the interfacial environment [1].

Clickable Fusogenic Lipid for LNP-mRNA

In LNP formulations for mRNA or gene-editing cargo delivery, replacing standard phosphocholine helper lipids with 16:0(Alkyne)-18:1 PE simultaneously provides (a) the fusogenic PE headgroup for enhanced endosomal escape as demonstrated in systematic phospholipid optimization studies [1], and (b) a terminal alkyne click handle for post-formulation surface conjugation of targeting ligands (e.g., azide-modified antibodies or peptides) via CuAAC. This dual functionality eliminates the need for separate helper lipid and reactive lipid components, streamlining formulation design. The PE-driven membrane fusion mechanism, which circumvents the classical stalk model at 30 mol%, is a property absent from PC-based clickable lipids [2].

PE Metabolic Tracing by Click-MS

When supplied as an alkyne fatty acid precursor or as intact 16:0(Alkyne)-18:1 PE to cultured cells, the terminal alkyne permits downstream click-reaction with azide mass tags for quantitative LC-MS/MS detection, achieving sensitivity down to 0.2 fmol (single-cell resolution) [1]. This enables time-resolved tracing of PE metabolic pathways—including PE-to-PC methylation, phospholipase-mediated remodeling, and mitochondrial PE import—with a specificity and sensitivity that isotope-labeled PE cannot match without expensive custom synthesis. The PE headgroup additionally ensures that the tracer follows endogenous PE trafficking routes rather than being diverted to PC-specific pathways [2].

Dual-Functional Liposomes for Theranostics

The combination of a reactive primary amine on the PE headgroup and a terminal alkyne on the sn-1 chain enables sequential, non-interfering conjugation of two distinct functional moieties to a single lipid component. For example, the amine can be acylated with a PEG-NHS ester to confer stealth properties, while the alkyne is subsequently clicked to an azide-fluorophore for in vivo imaging. This orthogonal strategy simplifies liposome engineering and improves batch-to-batch consistency compared to using separate amine-reactive and click-reactive lipids, which may phase-separate in the membrane [1]. The PC analog cannot support this approach due to the absence of a free amine [2].

Application

Selection Property

Validation Focus

Orientation-specific Raman imaging

Tail-alkyne Raman frequency depth dependence

Spectroscopic membrane-depth assignment

LNP-mRNA delivery research

PE-dependent membrane fusogenicity

Endosomal escape in LNP delivery systems

PE metabolic tracing

Alkyne click-MS sensitivity

Single-cell metabolic tracing workflow

Multifunctional liposome design

Orthogonal amine + alkyne dual conjugation

Sequential dual-functionalization without cross-reactivity

• [1] Smith EA, et al. Interfacial hydration determines orientational and functional dimorphism of sterol-derived Raman tags in lipid-coated nanoparticles. Proc Natl Acad Sci USA. 2021; 118(33):e2105913118. View Source
• [2] Kuerschner L, Thiele C. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art. Front Mol Biosci. 2022; 9:880559. View Source